Theophylline, 7-(2-hydroxy-3-(4-(p-isopropylbenzyl)-1-piperazinyl)propyl)-

• CAS RN: 19976-95-5
• Molecular Formula: C24H34N6O3
• Molecular Weight: 454.6 g/mol
• IUPAC Name: 7-[2-hydroxy-3-[4-[(4-propan-2-ylphenyl)methyl]piperazin-1-yl]propyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C24H34N6O3/c1-17(2)19-7-5-18(6-8-19)13-28-9-11-29(12-10-28)14-20(31)15-30-16-25-22-21(30)23(32)27(4)24(33)26(22)3/h5-8,16-17,20,31H,9-15H2,1-4H3
• InChI Key: WCZHUTAWPZQKSD-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)CN2CCN(CC2)CC(CN3C=NC4=C3C(=O)N(C(=O)N4C)C)O

Description

Theophylline, 7-(2-hydroxy-3-(4-(p-isopropylbenzyl)-1-piperazinyl)propyl)- is a xanthine derivative that has been widely used in the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). It is known to have a bronchodilating effect which helps to relax the smooth muscles of the airways, making breathing easier. In addition to its clinical applications, theophylline has also been extensively studied in the field of scientific research due to its unique pharmacological properties.

Mechanism Of Action

Theophylline works by inhibiting the enzyme phosphodiesterase, which is responsible for breaking down cyclic adenosine monophosphate (cAMP) in the body. By inhibiting this enzyme, theophylline increases the levels of cAMP, which in turn leads to the relaxation of smooth muscle and the dilation of blood vessels. Theophylline also has effects on calcium channels and adenosine receptors, which may contribute to its pharmacological effects.

Biochemical And Physiological Effects

Theophylline has a number of biochemical and physiological effects on the body. It has been shown to increase the levels of certain neurotransmitters, such as dopamine and norepinephrine, which can lead to increased alertness and arousal. Theophylline also has effects on the cardiovascular system, including its ability to increase the heart rate and dilate blood vessels. In addition, theophylline has anti-inflammatory and immunomodulatory effects, which may make it useful in the treatment of conditions such as inflammatory bowel disease and rheumatoid arthritis.

Advantages And Limitations For Lab Experiments

Theophylline has a number of advantages and limitations for use in lab experiments. One advantage is its well-established pharmacological profile, which makes it a useful tool for studying the effects of phosphodiesterase inhibition and cAMP signaling. Theophylline is also relatively inexpensive and easy to obtain, making it accessible to researchers with limited resources. However, theophylline has a narrow therapeutic window, meaning that it can be toxic at high doses. This can make it challenging to design experiments that use theophylline without risking toxicity.

Future Directions

There are a number of potential future directions for research on theophylline. One area of interest is the development of new derivatives of theophylline that have improved pharmacological properties, such as increased potency or selectivity for certain targets. Another area of interest is the use of theophylline in combination with other drugs, such as bronchodilators or anti-inflammatory agents, to enhance their therapeutic effects. Finally, there is potential for theophylline to be used in the treatment of conditions beyond respiratory diseases, such as neurological disorders or autoimmune diseases.

Synthesis Methods

Theophylline can be synthesized through a number of different methods, including the direct reaction of theophylline-7-acetic acid with p-isopropylbenzylamine, or through the reaction of 7-bromotheophylline with p-isopropylbenzylamine. The synthesis process involves the use of various reagents and solvents, and requires careful control of reaction conditions to ensure high yields and purity of the final product.

Scientific Research Applications

Theophylline has been extensively studied in the field of scientific research due to its unique pharmacological properties. It has been shown to have a wide range of effects on the body, including its ability to stimulate the central nervous system, increase the heart rate, and relax smooth muscle. Theophylline has also been shown to have anti-inflammatory and immunomodulatory effects, making it a potentially useful therapeutic agent for a range of conditions.